(3r,4s,5s)-3,5-Dimethyl-4-phenylpiperidin-4-ol

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• SMILES: CC1CNCC(C1(C2=CC=CC=C2)O)C
• InChI: InChI=1S/C13H19NO/c1-10-8-14-9-11(2)13(10,15)12-6-4-3-5-7-12/h3-7,10-11,14-15H,8-9H2,1-2H3/t10-,11+,13?
• InChIKey: PPXAJUZJHQALQU-QYJAPNMZSA-N

Generic piperidine fragments or wrong diastereomers produce inactive MC4R analogs. This (3R,4s,5S) single-enantiomer with cis-3,5-dimethyl groups is the validated pharmacophore for potent, selective non-peptide MC4R agonists. - Essential for PF-00446687 synthesis (sildenafil-comparable efficacy in ED pilot study) - >100-fold selectivity over MC1R/MC3R/MC5R (Lansdell et al. 2010 SAR) - X-ray confirmed absolute configuration; GMP-grade intermediate ready for IND-enabling studies

(3R,4s,5S)-3,5-Dimethyl-4-phenylpiperidin-4-ol for MC4R Agonist Research

(3R,4s,5S)-3,5-Dimethyl-4-phenylpiperidin-4-ol (CAS 862281-96-7) is a single-enantiomer, trisubstituted piperidine featuring a tertiary alcohol at C4, a phenyl substituent, and methyl groups in a defined cis-relationship at C3 and C5 . It belongs to a class of 3,5-dimethyl-4-arylpiperidin-4-ols recognized as critical pharmacophoric elements in potent, selective, non-peptide melanocortin-4 receptor (MC4R) agonists [1]. Procurement of this specific stereoisomer—rather than a racemate or alternative diastereomer—is essential for applications requiring biological activity consistent with the trans-3S,4R-pyrrolidine-containing MC4R agonist series described by Lansdell et al. (2010) [1].

1

Stereochemistry: (3R,4s,5S) single enantiomer

Defined cis-dimethyl configuration; not racemate or (3R,4r,5S) diastereomer

2

Research model: MC4R agonist pharmacophore development

Chiral building block for non-peptide MC4R tool compounds

3

Procurement rationale: Enantiomer-specific synthesis

Literature-confirmed requirement for MC4R activity; generic analogs may not support study endpoints

• [1] Lansdell, M. I., Hepworth, D., Calabrese, A., Brown, A. D., Blagg, J., Burring, D. J., ... & Tweedy, S. (2010). Discovery of a selective small-molecule melanocortin-4 receptor agonist with efficacy in a pilot study of sexual dysfunction in humans. Journal of Medicinal Chemistry, 53(8), 3183–3197. View Source

Why Generic Analogs Are Unsuitable for MC4R Workflows

The MC4R agonist literature unequivocally demonstrates that omission of the 3,5-dimethyl groups on the 4-phenylpiperidin-4-ol scaffold results in a dramatic loss of receptor potency [1]. Furthermore, the absolute stereochemistry of the piperidine fragment is critical: in the full agonist series, only the enantiomer derived from (3R,4s,5S)-3,5-dimethyl-4-phenylpiperidin-4-ol furnished attractive MC4R activity when coupled to the (3S,4R)-pyrrolidine acid partner [1]. The alternative (3R,4r,5S) diastereomer (CAS 110102-86-8), racemic mixtures, or des-methyl analogs lack the defined stereochemical and substitution requirements necessary to reproduce the same biological potency and selectivity profile. Generic substitution therefore carries a high risk of producing an inactive or significantly less active compound in any MC4R-targeted synthesis or biological assay.

Target Product

(3R,4s,5S)-3,5-Dimethyl-4-phenylpiperidin-4-ol

Single enantiomer with methyl groups in cis relationship, required for MC4R agonist coupling

Common Substitute

Des-methyl analog (4-phenylpiperidin-4-ol)

Lacks 3,5-dimethyl groups; reported to result in >100-fold lower target engagement; may not support nanomolar study endpoints

Potency context differs significantly

Target Product

(3R,4s,5S) single enantiomer

Absolute configuration confirmed by X-ray crystallography; sole stereoisomer active in MC4R assays

Common Substitute

Racemate or (3R,4r,5S) diastereomer

Wrong or mixed stereochemistry produces inactive or weakly active MC4R agonist; stereochemical control may not transfer

Enantiomer attribution review required

• [1] Lansdell, M. I., Hepworth, D., Calabrese, A., Brown, A. D., Blagg, J., Burring, D. J., ... & Tweedy, S. (2010). Discovery of a selective small-molecule melanocortin-4 receptor agonist with efficacy in a pilot study of sexual dysfunction in humans. Journal of Medicinal Chemistry, 53(8), 3183–3197. View Source

Differentiation Evidence vs. Closest Analogs

MC4R Potency: 3,5-Dimethyl vs. Des-Methyl Core

In the Lansdell et al. (2010) MC4R agonist series, the addition of methyl substituents at C3 and C5 of the 4-phenylpiperidin-4-ol ring was found to be markedly potency-enhancing. Comparison of compounds 2 (des-methyl) and 40a (3,5-dimethyl, derived from the target (3R,4s,5S)-enantiomer) revealed a substantial increase in MC4R potency [1]. The 3,5-dimethyl substitution enabled the combination of low nanomolar potencies with full rule-of-five compliance [1].

MC4R Potency Context

Head-to-head

>100-fold reported potency enhancement

Supports MC4R potency differentiation

3,5-dimethyl substitution markedly increases MC4R engagement vs des-methyl; reported EC50 12 nM for target-derived agonist

Evidence Dimension	MC4R agonist potency (EC50 / functional activity)
Target Compound Data	Compound 40a (containing (3R,4s,5S)-3,5-dimethyl-4-phenylpiperidin-4-ol fragment): MC4R EC50 = 12 ± 1 nM (PF-00446687, the full agonist) [1]
Comparator Or Baseline	Compound 2 (des-methyl 4-phenylpiperidin-4-ol analog): >100-fold less potent (micromolar range) [1]
Quantified Difference	>100-fold potency enhancement conferred by 3,5-dimethyl substitution
Conditions	In vitro functional assay at human recombinant MC4R expressed in CHO cells

Why This Matters

Procurement of the des-methyl analog (4-phenylpiperidin-4-ol) for MC4R agonist synthesis would yield a compound with >100-fold lower target potency, rendering it unsuitable for any pharmacology study requiring nanomolar MC4R engagement.

• [1] Lansdell, M. I., Hepworth, D., Calabrese, A., Brown, A. D., Blagg, J., Burring, D. J., ... & Tweedy, S. (2010). Discovery of a selective small-molecule melanocortin-4 receptor agonist with efficacy in a pilot study of sexual dysfunction in humans. Journal of Medicinal Chemistry, 53(8), 3183–3197. View Source

Enantiomer Activity: Agonist 40a vs. 44

Comparison of potencies for the enantiomeric pair 40a (derived from (3R,4s,5S)-3,5-dimethyl-4-phenylpiperidin-4-ol plus (3S,4R)-pyrrolidine acid) and 44 (the opposite enantiomer) clearly established that attractive levels of MC4R activity reside only in the 40a enantiomer [1]. The racemic cis-diastereomer 45 also showed inferior activity, confirming that both the relative and absolute stereochemistry of the piperidine fragment are critical determinants of biological activity [1].

Enantiomer Specificity

Head-to-head

Opposite enantiomer (44) and racemate (45) reported inactive or weakly active

Enantiomer-specific assay-response context

MC4R activity resides only in the (3R,4s,5S)-derived series; confirms absolute configuration requirement

Evidence Dimension	MC4R agonist potency (enantiomeric specificity)
Target Compound Data	Compound 40a: MC4R EC50 = 12 ± 1 nM (potent) [1]
Comparator Or Baseline	Compound 44 (enantiomer derived from opposite piperidine enantiomer): significantly less potent (inactive or weak); Compound 45 (racemic cis-diastereomer): inferior activity [1]
Quantified Difference	Activity resides exclusively in the (3R,4s,5S)-configured enantiomer series; enantiomer 44 and racemate 45 are essentially inactive at MC4R
Conditions	MC4R functional assay; full agonist compounds tested as hydrochloride salts

Why This Matters

Purchasing the wrong enantiomer or a racemic mixture of the piperidine fragment will produce an MC4R agonist with severely compromised or no biological activity, wasting synthesis effort and assay resources.

• [1] Lansdell, M. I., Hepworth, D., Calabrese, A., Brown, A. D., Blagg, J., Burring, D. J., ... & Tweedy, S. (2010). Discovery of a selective small-molecule melanocortin-4 receptor agonist with efficacy in a pilot study of sexual dysfunction in humans. Journal of Medicinal Chemistry, 53(8), 3183–3197. View Source

MC4R Selectivity Over Other Melanocortin Receptors

The 3,5-dimethyl-4-phenylpiperidin-4-ol-containing series generally shows only micromolar activity at other melanocortin receptors (MC1R, MC3R, MC5R), demonstrating >100-fold selectivity for MC4R [1]. This selectivity profile is a direct consequence of the structural features including the 3,5-dimethyl substitution pattern and is critical for avoiding melanocortin-related off-target effects such as skin pigmentation changes (MC1R) or adrenal steroidogenesis modulation (MC2R) [1].

Subtype Selectivity

Class-level

Reported >100-fold selectivity for MC4R over MC1R/MC3R/MC5R

Melanocortin receptor selectivity context

3,5-dimethyl pattern contributes to avoiding off-target melanocortin activity; data to verify for isolated fragment

Evidence Dimension	Melanocortin receptor subtype selectivity
Target Compound Data	MC4R EC50 = 12 nM vs. MC1R, MC3R, MC5R > 1 μM (>100-fold selectivity) for the 3,5-dimethyl series [1]
Comparator Or Baseline	Non-selective peptide agonists (e.g., melanotan II) which activate multiple melanocortin subtypes; des-methyl analogs not reported for selectivity but inferred to be weaker
Quantified Difference	>100-fold selectivity for MC4R over other melanocortin receptors
Conditions	Functional assays at recombinant human MC1R, MC3R, MC4R, MC5R

Why This Matters

For researchers requiring selective MC4R modulation without confounding activity at other melanocortin receptors, the 3,5-dimethyl substitution pattern is essential; alternative scaffolds lacking this motif may exhibit undesirable polypharmacology.

• [1] Lansdell, M. I., Hepworth, D., Calabrese, A., Brown, A. D., Blagg, J., Burring, D. J., ... & Tweedy, S. (2010). Discovery of a selective small-molecule melanocortin-4 receptor agonist with efficacy in a pilot study of sexual dysfunction in humans. Journal of Medicinal Chemistry, 53(8), 3183–3197. View Source

Rule-of-Five Compliance and Drug-Likeness

The 3,5-dimethyl substitution enabled the combination of low nanomolar MC4R potencies with full rule-of-five compliance, a balance not achieved with earlier des-methyl or mono-substituted analogs [1]. The resulting agonist PF-00446687 demonstrated significant systemic exposure in humans on both sublingual and oral administration [1]. This favorable physicochemical profile is directly tied to the specific substitution pattern of the piperidine fragment.

Physicochemical Profile

Class-level

Full rule-of-five compliance with nanomolar MC4R potency; reported oral exposure in human research

Physicochemical property context for oral exposure research

Dimethyl substitution balances potency and drug-like properties; exposure-model review needed

Evidence Dimension	Physicochemical drug-likeness (rule-of-five compliance and oral bioavailability)
Target Compound Data	PF-00446687 (containing the target fragment): MW 470.59, cLogP within rule-of-five space; demonstrated oral bioavailability in humans [1]
Comparator Or Baseline	Earlier MC4R agonist leads without the 3,5-dimethyl motif: either lower potency or higher lipophilicity resulting in poorer drug-like properties
Quantified Difference	Full rule-of-five compliance with nanomolar potency achieved; significant human oral exposure confirmed at 200 mg dose [1]
Conditions	In silico property prediction and human pharmacokinetic study (pilot clinical trial)

Why This Matters

Sourcing a fragment with suboptimal substitution patterns will compromise the drug-like properties of the final compound, potentially negating oral bioavailability and CNS penetration, which are critical for in vivo MC4R pharmacology studies.

• [1] Lansdell, M. I., Hepworth, D., Calabrese, A., Brown, A. D., Blagg, J., Burring, D. J., ... & Tweedy, S. (2010). Discovery of a selective small-molecule melanocortin-4 receptor agonist with efficacy in a pilot study of sexual dysfunction in humans. Journal of Medicinal Chemistry, 53(8), 3183–3197. View Source

X-ray Confirmation of Absolute Stereochemistry

The full relative and absolute stereochemistry of compound 40a—including the (3R,4s,5S) configuration of the piperidine fragment—was unambiguously confirmed by X-ray crystallography [1]. This structural verification provides a definitive reference point for quality control of the synthetic intermediate. In contrast, commercially available racemic mixtures or the (3R,4r,5S) diastereomer (CAS 110102-86-8) lack this validated stereochemical identity and cannot be used interchangeably in stereospecific syntheses [1].

Stereochemical Identity

Head-to-head

(3R,4s,5S) configuration confirmed by X-ray crystallography of compound 40a

Unambiguous stereochemical assignment for quality control

CAS 862281-96-7 uniquely assigned; alternative forms lack this validation

Evidence Dimension	Stereochemical identity validation
Target Compound Data	(3R,4s,5S) configuration confirmed by X-ray crystallography of 40a; CAS 862281-96-7 uniquely assigned [1]
Comparator Or Baseline	(3R,4r,5S) diastereomer (CAS 110102-86-8) and racemic mixtures; no crystallographic validation reported for isolated piperidine intermediates
Quantified Difference	Unequivocal stereochemical assignment vs. unvalidated or ambiguous configuration for alternative forms
Conditions	Single-crystal X-ray diffraction of the hydrochloride salt of compound 40a

Why This Matters

For GMP or GLP-grade synthesis of MC4R agonists, unambiguous stereochemical identity is mandatory; procurement of the (3R,4r,5S) diastereomer or racemate introduces stereochemical ambiguity that may render batch records non-compliant.

• [1] Lansdell, M. I., Hepworth, D., Calabrese, A., Brown, A. D., Blagg, J., Burring, D. J., ... & Tweedy, S. (2010). Discovery of a selective small-molecule melanocortin-4 receptor agonist with efficacy in a pilot study of sexual dysfunction in humans. Journal of Medicinal Chemistry, 53(8), 3183–3197. View Source

Patent Claims for the (3R,4s,5S) Configuration

Patent US20050176772 (Pfizer) claims melanocortin MCR4 agonist compounds and intermediates, specifically encompassing the 3,5-dimethyl-4-phenylpiperidin-4-ol scaffold with defined stereochemistry [2]. The (3R,4s,5S) configuration is the sole stereoisomer exemplified in the preferred compounds, including the clinical candidate PF-00446687 (CAS 862281-92-3) [2]. Alternative diastereomers are not claimed as active entities, reinforcing the procurement need for this specific stereoisomer when operating within the Pfizer MC4R patent space.

Patent Reference

Supporting evidence

US20050176772 claims (3R,4s,5S) configuration as preferred intermediate

Patent-specified stereoisomer for MC4R agonist research

Only this stereoisomer exemplified in Pfizer MC4R series; supports selection for IP-aligned synthesis

Evidence Dimension	Patent coverage and freedom-to-operate relevance
Target Compound Data	(3R,4s,5S)-3,5-dimethyl-4-phenylpiperidin-4-ol: specifically claimed as intermediate in US20050176772 [2]
Comparator Or Baseline	Alternative diastereomers (3R,4r,5S) and racemic mixtures: not specifically claimed as active intermediates
Quantified Difference	Qualitative: only the (3R,4s,5S) configuration appears in the preferred compound claims
Conditions	US patent application US20050176772, Pfizer Ltd.

Why This Matters

For industrial or CRO synthesis supporting MC4R agonist development programs referencing Pfizer IP, procurement of the patent-specified stereoisomer is required to align with the exemplified synthetic route and compound claims.

• [1] Lansdell, M. I., Hepworth, D., Calabrese, A., Brown, A. D., Blagg, J., Burring, D. J., ... & Tweedy, S. (2010). Discovery of a selective small-molecule melanocortin-4 receptor agonist with efficacy in a pilot study of sexual dysfunction in humans. Journal of Medicinal Chemistry, 53(8), 3183–3197. View Source
• [2] Calabrese, A., Fradet, D., Hepworth, D., & Lansdell, M. (2005). Pharmaceutically active compounds. US Patent Application US20050176772A1. View Source

Key Application Scenarios

Synthesis of PF-00446687 and MC4R Agonists

The (3R,4s,5S)-3,5-dimethyl-4-phenylpiperidin-4-ol fragment is the requisite chiral building block for coupling to (3S,4R)-4-(2,4-difluorophenyl)-1-tert-butylpyrrolidine-3-carboxylic acid to yield PF-00446687, the only MC4R agonist to demonstrate sildenafil-comparable efficacy in a human erectile dysfunction pilot study [1]. Any deviation in stereochemistry or methylation pattern of the piperidine fragment produces an inactive analog, as confirmed by enantiomeric pair SAR data [1].

Selective MC4R Tool Compound Generation

Researchers requiring a selective MC4R pharmacological tool compound (>100-fold selectivity over MC1R/MC3R/MC5R) must employ the 3,5-dimethyl-substituted piperidine fragment. The Lansdell et al. SAR data demonstrate that this selectivity window is intrinsic to the dimethyl substitution pattern and is lost with des-methyl or alternative N-substitution analogs [1]. Procurement of the correct stereoisomer ensures generation of tool compounds with the validated selectivity profile.

GMP Intermediate for MC4R Agonist Development

The crystallographically confirmed absolute configuration of the (3R,4s,5S) isomer provides a definitive quality standard for GMP-grade intermediate production [1]. The patent literature explicitly claims this configuration as the active intermediate in the Pfizer MC4R agonist series [2]. For CROs and CDMOs supporting IND-enabling studies of MC4R agonists, sourcing this specific CAS-registered isomer is essential for regulatory compliance and batch-to-batch reproducibility.

Structure-Based Design and Co-crystallography

The unambiguous X-ray structure of compound 40a, which incorporates the (3R,4s,5S)-3,5-dimethyl-4-phenylpiperidin-4-ol fragment, serves as a validated starting point for computational docking, pharmacophore modeling, and co-crystallography studies targeting the MC4R orthosteric site [1]. Alternative diastereomers lack this structural validation and would introduce uncertainty into any structure-based design campaign.

Application

Selection Property

Validation Focus

MC4R agonist synthesis (reported non-peptide series)

Stereochemical control (3R,4s,5S)

Enantiomer-specific coupling consistency

Selective MC4R tool compound research

Subtype selectivity profile

MC4R vs MC1R/MC3R/MC5R selectivity review

Stereochemically defined intermediate for MC4R programs

Crystallographically validated configuration

Batch-to-batch stereochemical reproducibility

Structure-based design and co-crystallography

X-ray validated scaffold

Docking and co-crystallography model validation

• [1] Lansdell, M. I., Hepworth, D., Calabrese, A., Brown, A. D., Blagg, J., Burring, D. J., ... & Tweedy, S. (2010). Discovery of a selective small-molecule melanocortin-4 receptor agonist with efficacy in a pilot study of sexual dysfunction in humans. Journal of Medicinal Chemistry, 53(8), 3183–3197. View Source
• [2] Calabrese, A., Fradet, D., Hepworth, D., & Lansdell, M. (2005). Pharmaceutically active compounds. US Patent Application US20050176772A1. View Source